Cas no 2248351-33-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-2-methylpropanoate
• CAS No: 2248351-33-7
• MF: C₁₈H₁₃Cl₂NO₄
• MW: 378.206123113632
• CID: 5980509
• PubChem ID: 165724647
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248351-33-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-2-methylpropanoate
• EN300-6518004

• Inchi： 1S/C18H13Cl2NO4/c1-18(2,10-7-8-13(19)14(20)9-10)17(24)25-21-15(22)11-5-3-4-6-12(11)16(21)23/h3-9H,1-2H3
• InChI Key： QIRURXNNYLIQQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C)Cl

Computed Properties

• Exact Mass: 377.0221633g/mol
• Monoisotopic Mass: 377.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-2-methylpropanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-2-methylpropanoate (CAS No. 2248351-33-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-2-methylpropanoate (CAS No. 2248351-33-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a phthalimide moiety with a dichlorophenyl-substituted propanoate ester, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and enzyme inhibition studies.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged due to their versatility in medicinal chemistry. This compound’s 3,4-dichlorophenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Laboratories focusing on small molecule therapeutics often prioritize such scaffolds for their balanced physicochemical properties and synthetic accessibility.

The synthesis of CAS 2248351-33-7 typically involves multi-step organic reactions, including esterification and cyclization protocols. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. With growing interest in sustainable chemistry, researchers are also investigating greener synthetic routes to minimize environmental impact while maintaining yield efficiency.

From an industrial perspective, this compound aligns with trends in precision agriculture and crop protection. Its structural features suggest potential utility as an intermediate for bioactive agrochemicals, though further field studies are needed. The scientific community continues to explore its structure-activity relationships (SAR) to unlock new applications in pest management or plant growth regulation.

As regulatory frameworks evolve globally, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-2-methylpropanoate undergo rigorous toxicity profiling and biodegradability assessments. These evaluations are crucial for ensuring compliance with REACH and other chemical safety standards. Computational tools such as QSAR modeling are increasingly used to predict its environmental fate and ecotoxicological risks.

The commercial availability of CAS 2248351-33-7 through specialty chemical suppliers has facilitated broader academic and industrial research. Its pricing and scalability remain key considerations for large-scale applications. Patent literature reveals ongoing innovations in its derivatization, particularly for targeted drug delivery systems and functional materials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-2-methylpropanoate represents a compelling case study in modern chemical research. Its multifaceted applications—from life sciences to material engineering—underscore the importance of continued investment in specialty fine chemicals. Future studies may reveal untapped potentials in catalysis or polymeric formulations, further expanding its industrial relevance.